Cas no 23282-20-4 (Nivalenol)

• Product Name: Nivalenol
• CAS No: 23282-20-4
• Molecular Formula: C₁₅H₂₀O₇
• Molecular Weight: 312.3151
• CID: 268915
• PubChem ID: 329754837

Nivalenol Properties

Names and Identifiers

• Trichothec-9-en-8-one,12,13-epoxy-3,4,7,15-tetrahydroxy-, (3a,4b,7a)-
• Nivalenol from Fusarium nivale
• NIVALENOL
• Nivalenol hydrate
• Nivalenol in acetonitrile
• Nivalenol solution
• 100 µg
• 12,13-epoxy-3,4,7,15-tetrahydroxytrichothec-9-en-8-one
• 3α,4β,7α,15-Tetrahydroxy-12,13-epoxytrichothec-9-en-8-one
• fusarenon-X
• NIV
• 3alpha,4beta,7alpha,15-Tetrahydroxyscrip-9-en-8-one
• NSC 269143
• 12,13-Epoxy-3alpha,4beta,7alpha,15-tetrahydroxytrichothec-9-en-8-one
• BRN 3625724
• AKOS040740860
• Q63395242
• Nivalenol in acetonitrile, IRMM(R) certified Reference Material
• 3.ALPHA.,4.BETA.,7.ALPHA.,15-TETRAHYDROXYSCRIP-9-EN-8-ONE
• A936348
• Trichothec-9-en-8-one, 12,13-epoxy-3,4,7,15-tetrahydroxy-, (3-alpha,4-beta,7-alpha)-
• NIVALENOL [HSDB]
• D71DF4BF-1A4B-492C-B185-9E8A20E9DA10
• DTXSID3021067
• TRICHOTHEC-9-EN-8-ONE, 12,13-EPOXY-3,4,7,15-TETRAHYDROXY-, (3-.ALPHA.,4-.BETA.,7-.ALPHA.)-
• HSDB 3517
• Trichothec-9-en-8-one, 12,13-epoxy-3,4,7,15-tetrahydroxy-, (3.alpha.,4.beta.,7.alpha.)-
• Trichothec-9-en-8-one, 12,13-epoxy-3alpha,4beta,7alpha,15-tetrahydroxy-
• 3-alpha,4-beta,7-alpha,15-Tetrahydroxy-12,13-epoxytrichothec-9-en-8-one
• 5WOP02RM1U
• 12,13-EPOXY-3.ALPHA.,4.BETA.,7.ALPHA.,15-TETRAHYDROXYTRICHOTHEC-9-EN-8-ONE
• (3alpha,4beta,7alpha)-3,4,7,15-tetrahydroxy-12,13-epoxytrichothec-9-en-8-one\\
• TRICHOTHEC-9-EN-8-ONE, 12,13-EPOXY-3.ALPHA.,4.BETA.,7.ALPHA.,15- TETRAHYDROXY-
• 3-.ALPHA.,4-.BETA.,7-.ALPHA.,15-TETRAHYDROXY-12,13- EPOXYTRICHOTHEC-9-EN-8-ONE
• Nivalenol 100 microg/mL in Acetonitrile
• 1ST7230
• (1S,2R,3S,7R,9R,10R,11S,12S)-3,10,11-trihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-one
• NSC-269143
• NIVALENOL [MI]
• 3-alpha,4-beta,7-alpha,15-Tetrahydroxyscirp-9-en-8-one
• CCRIS 4141
• 3-.alpha.,4-.beta.,7-.alpha.,15-Tetrahydroxyscirp-9-en-8-one
• Trichothec-9-en-8-one, 12,13-epoxy-3,4,7,15-tetrahydroxy-,(3a,4b,7a)-
• Trichothec-9-en-8-one, 12,13-epoxy-3,4,7,15-tetrahydroxy-, (3alpha,4beta,7alpha)-
• CHEMBL509655
• BN162740
• 23282-20-4
• UNII-5WOP02RM1U
• Q27107536
• C06080
• CHEBI:7599
• (1'S,2R,2'R,3'S,7'R,9'R,10'R,11'S)-3',10',11'-trihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro[oxirane-2,12'-tricyclo[7.2.1.0^{2,7}]dodecan]-5'-en-4'-one
• F82394
• SCHEMBL15520333
• HY-N6801
• CS-0092867
• DTXSID80860301
• Trichothec-9-en-8-one,13-epoxy-3.alpha.,4.beta.,7.alpha.,15-tetrahydroxy-
• UKOTXHQERFPCBU-UHFFFAOYSA-N
• SCHEMBL30320
• CHEBI:201481
• BCP34262
• NSC269143
• 3,4,7,15-tetrahydroxy-12,13-epoxytrichothec-9-en-8-one
• Trichothec-9-en-8-one,13-epoxy-3,4,7,15-tetrahydroxy-, (3.alpha.,4.beta.,7.alpha.)-
• LS-14423
• NS00067058
• Trichothec-9-en-8-one, 12,13-epoxy-3.alpha.,4.beta.,7.alpha.,15-tetrahydroxy-
• Trichothec9en8one, 12,13epoxy3alpha,4beta,7alpha,15tetrahydroxy
• Trichothec-9-en-8-one, 12,13-epoxy-3alpha,4beta,7alpha,15-tetrahydroxy-(8CI)
• 3',10',11'-trihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro[oxirane-2,12'-tricyclo[7.2.1.02,7]dodecan]-5'-en-4'-one
• 3',10',11'-trihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro(oxirane-2,12'-tricyclo(7.2.1.02,7)dodecan)-5'-en-4'-one
• 3-.ALPHA.,4-.BETA.,7-.ALPHA.,15-TETRAHYDROXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
• DTXCID701067
• 3alpha,4beta,7alpha,15-tetrahydroxyscirp-9-en-8-one
• UKOTXHQERFPCBU-XBXCNEFVSA-N
• 12,13Epoxy3,4,7,15tetrahydroxytrichothec9en8one
• 3alpha,4beta,7alpha,15Tetrahydroxyscirp9en8one
• (1'S,2R,2'R,3'S,7'R,9'R,10'R,11'S)-3',10',11'-trihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro(oxirane-2,12'-tricyclo(7.2.1.0^(2,7))dodecan)-5'-en-4'-one
• (3alpha,4beta,7alpha)-12,13-Epoxy-3,4,7,15-tetrahydroxytrichothec-9-en-8-one
• DA-66116
• Trichothec9en8one, 12,13epoxy3,4,7,15tetrahydroxy, (3alpha,4beta,7alpha)
• (1S,2R,3S,7R,9R,10R,11S,12S)-3,10,11-trihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro(8-oxatricyclo(7.2.1.02,7)dodec-5-ene-12,2'-oxirane)-4-one
• (3alpha,4beta,7alpha)-3,4,7,15-tetrahydroxy-12,13-epoxytrichothec-9-en-8-one
• 3alpha,4beta,7alpha,15Tetrahydroxy12,13epoxytrichothec9en8one

• MDL： MFCD00133673
• InChIKey： UKOTXHQERFPCBU-XBXCNEFVSA-N
• Inchi： InChI=1S/C15H20O7/c1-6-3-7-14(4-16,11(20)8(6)17)13(2)10(19)9(18)12(22-7)15(13)5-21-15/h3,7,9-12,16,18-20H,4-5H2,1-2H3/t7-,9-,10-,11+,12+,13+,14-,15+/m1/s1
• SMILES： CC1=C[C@@H]2[C@](CO)([C@H](C1=O)O)[C@]3(C)[C@@H]([C@H]([C@@H]([C@]43CO4)O2)O)O

Computed Properties

• Exact Mass: 312.12100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 312.121
• Heavy Atom Count: 22
• Complexity: 588
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 120

Experimental Properties

• LogP: -1.86690
• PSA: 119.75000
• Refractive Index: 1.4790 (estimate)
• Boiling Point: 372.24°C (rough estimate)
• Melting Point: 222-223 ºC
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Solubility: Slightly soluble (20 g/l) (25 º C),
• Color/Form: 100 μg/mL in acetonitrile
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Sensitiveness: Sensitive to light
• Specific Rotation: 24D +21.54° (c = 1.3 in ethanol)
• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),

Nivalenol Security Information

• Symbol:
• RTECS：YD0165000
• WGK Germany：3
• Safety Term：6.1(a)
• Safety Instruction： 16-36/37
• Risk Phrases：R26/27/28
• Hazard Level：6.1(a)
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811 6
• Hazard Statement： H300,H310,H330
• Warning Statement： P260,P264,P280,P284,P302+P350,P310
• Storage Condition：−20°C
• PackingGroup：I
• Risk Phrases： 11-20/21/22-36
• Signal Word：Danger
• Toxicity：LD50 i.p. in mice: 40 mg/10 g (Tatsuno)
• HazardClass：6.1(a)

Nivalenol Customs Data

• HS CODE：38220090

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes